6-methyl-4-{[(3-methyl-2-thienyl)methylene]amino}-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one

• IUPAC Name: 6-methyl-4-[(E)-(3-methylthiophen-2-yl)methylideneamino]-3-sulfanylidene-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C10H10N4OS2/c1-6-3-4-17-8(6)5-11-14-9(15)7(2)12-13-10(14)16/h3-5H,1-2H3,(H,13,16)/b11-5+
• InChI Key: DFADTZPTAOULDP-VZUCSPMQSA-N
• Canonical SMILES: CC1=C(SC=C1)C=NN2C(=O)C(=NNC2=S)C
• Isomeric SMILES: CC1=C(SC=C1)/C=N/N2C(=O)C(=NNC2=S)C
• Molecular Formula: C10H10N4OS2
• Molecular Weight: 266.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thienyl group, a triazinone group, and a methyl group. The presence of these groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Scientific Research Applications

Microwave-Assisted Synthesis and Structural Characterization

Researchers have developed solvent-free, microwave-assisted synthesis methods for creating imines, including derivatives of 4-amino-6-methyl-5-oxo-3-thioxo-2H-1,2,4-triazine. These methods offer an efficient and environmentally friendly alternative to traditional synthesis, highlighting the compound's potential in material science and organic synthesis. The study includes X-ray diffraction analysis, providing detailed insights into the compound's crystal structure, which is crucial for understanding its chemical behavior and applications in material science (Tabatabaee et al., 2007).

Formation of Silver(I) Complexes

Another significant application involves the synthesis and characterization of new imine ligands based on this triazine derivative and their silver(I) complexes. The research demonstrates the compound's versatility in forming complexes with metals, which could have implications for catalysis, material science, and the development of new metal-organic frameworks (Ghassemzadeh et al., 2004).

Photovoltaic Device Applications

The compound has also been investigated for its utility in photovoltaic devices. Chemical transformation studies have led to the development of novel compounds with significant photovoltaic properties. These findings underscore the potential for using this triazine derivative in renewable energy technologies, especially in the design and optimization of photovoltaic cells (Halim et al., 2018).

Corrosion Inhibition

Additionally, the triazine derivative exhibits promising properties as a corrosion inhibitor for metals. Studies involving electrochemical assays, theoretical calculations, and Monte Carlo simulations reveal that compounds like 6-methyl-4-{[(3-methyl-2-thienyl)methylene]amino}-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one can effectively inhibit corrosion in metal structures. This application is particularly relevant in the fields of material science and engineering, where preventing corrosion can significantly extend the lifespan of metal components (John et al., 2017).